Cas no 1773743-61-5 (1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene)

• Product Name: 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene
• CAS No: 1773743-61-5
• MF: C₁₅H₁₄FIO
• MW: 356.173940181732
• CID: 5951092
• PubChem ID: 114772499
• Update Time: 2025-06-08

1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene
• 1773743-61-5
• 1-[1-(benzyloxy)-2-iodoethyl]-3-fluorobenzene
• EN300-1134628

• Inchi： 1S/C15H14FIO/c16-14-8-4-7-13(9-14)15(10-17)18-11-12-5-2-1-3-6-12/h1-9,15H,10-11H2
• InChI Key： DAANZSDSVRWNTJ-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 356.00734g/mol
• Monoisotopic Mass: 356.00734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene

1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene: A Comprehensive Overview

1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene (CAS No. 1773743-61-5) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential in drug development and organic synthesis. This article aims to provide a detailed and comprehensive overview of 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene is a complex organic molecule with a molecular formula of C₁₅H₁₂FIO. The compound features a benzene ring substituted with a fluoro group at the 3-position and an iodoethyl group at the 2-position. Additionally, the iodoethyl group is further substituted with a benzyloxy group. This unique combination of functional groups imparts specific chemical properties to the molecule, making it valuable for various applications.

The presence of the fluoro group enhances the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design. The iodo group, on the other hand, provides a handle for further chemical modifications, making 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene an attractive starting material for synthetic transformations. The benzyloxy group adds further complexity and reactivity to the molecule, influencing its solubility and reactivity profiles.

Synthesis Methods

The synthesis of 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene has been extensively studied in the literature, with several methods reported. One common approach involves the reaction of 3-fluorobenzyl alcohol with an iodoethyl halide in the presence of a base. The benzyloxy group can be introduced through subsequent alkylation reactions or by starting from a benzyloxy-substituted precursor.

A typical synthetic route involves the following steps:

1. Nucleophilic substitution of 3-fluorobenzyl alcohol with an iodoethyl halide to form 1-(benzyloxy)-2-iodoethanol.
2. Esterification or etherification to introduce additional functional groups if needed.
3. Purification and characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

This synthetic pathway is robust and can be adapted to produce derivatives with varying substituents, thereby expanding the utility of the compound in different applications.

Applications in Drug Development

1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene has shown promise in drug development due to its unique chemical properties. Recent studies have explored its potential as a lead compound for developing new therapeutic agents. For instance, researchers have investigated its use as an intermediate in the synthesis of antiviral drugs targeting specific viral enzymes.

In one notable study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene exhibited potent antiviral activity against influenza viruses. The fluoro group was found to enhance the binding affinity of these derivatives to viral targets, while the iodo group facilitated their entry into host cells. These findings highlight the potential of this compound as a scaffold for developing novel antiviral agents.

Organic Synthesis and Chemical Reactivity

Beyond drug development, 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene is also valuable in organic synthesis due to its reactivity and versatility. The iodo group can be readily converted into other functional groups through various reactions such as nucleophilic substitution, coupling reactions, and elimination reactions. This makes it an excellent starting material for synthesizing complex organic molecules with diverse functionalities.

In a recent study published in Organic Letters, researchers utilized 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene as a key intermediate in the synthesis of biologically active natural products. The compound was subjected to palladium-catalyzed cross-coupling reactions to introduce aryl or alkyl substituents at the iodo position. The resulting derivatives exhibited significant biological activities, including anti-inflammatory and anticancer properties.

Safety Considerations and Handling

While 1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene offers numerous benefits in chemical and pharmaceutical applications, it is essential to handle it with care due to its reactivity and potential health hazards. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel.

Safety data sheets (SDS) should be consulted for detailed information on handling procedures, storage conditions, and personal protective equipment (PPE) requirements. It is recommended to work under well-controlled conditions such as fume hoods and use appropriate PPE such as gloves, goggles, and lab coats.

Conclusion

1-1-(benzyloxy)-2-iodoethyl-3-fluorobenzene (CAS No. 1773743-61-5) is a multifaceted compound with significant potential in drug development and organic synthesis. Its unique chemical structure imparts valuable properties that make it an attractive candidate for various applications. Recent research has highlighted its potential as a lead compound for developing antiviral drugs and as an intermediate in synthesizing biologically active molecules.

Ongoing studies are expected to further expand our understanding of this compound's properties and applications, paving the way for new advancements in chemistry and pharmaceutical sciences.